Cas no 384361-65-3 (7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one
• CAS No: 384361-65-3
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6263073
• PubChem ID: 135468280
• Update Time: 2025-07-08

7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one
• 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one
• IDI1_002626
• F1190-0085
• EU-0045515
• HMS1380B17
• AKOS021671508
• 7-hydroxy-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-8-((2-methylpiperidin-1-yl)methyl)-2H-chromen-2-one
• 7-hydroxy-3-(1-methylbenzimidazol-2-yl)-8-[(2-methylpiperidin-1-yl)methyl]chromen-2-one
• AKOS002047189
• ChemDiv2_003911
• Oprea1_642836
• 7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-8-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one
• 384361-65-3

• Inchi： 1S/C24H25N3O3/c1-15-7-5-6-12-27(15)14-18-21(28)11-10-16-13-17(24(29)30-22(16)18)23-25-19-8-3-4-9-20(19)26(23)2/h3-4,8-11,13,15,28H,5-7,12,14H2,1-2H3
• InChI Key： YUTUOAUIMNVUPQ-UHFFFAOYSA-N
• SMILES： O1C(C(C2=NC3C=CC=CC=3N2C)=CC2=CC=C(C(=C12)CN1CCCCC1C)O)=O

Computed Properties

• Exact Mass: 403.18959167g/mol
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one

Research Brief on 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one (CAS: 384361-65-3)

The compound 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one (CAS: 384361-65-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin derivative, characterized by its unique benzodiazolyl and methylpiperidinyl substituents, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from the latest research is the compound's potent inhibitory effect on specific kinases involved in cancer cell proliferation. In vitro studies have demonstrated that 384361-65-3 effectively targets the ATP-binding site of these kinases, leading to a significant reduction in tumor cell viability. Molecular docking simulations further support these findings, revealing high binding affinity and specificity for the target enzymes. These results suggest that this compound could serve as a lead candidate for the development of novel kinase inhibitors.

In addition to its anticancer properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preliminary data indicate that 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one modulates key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile therapeutic agent with broad applications.

The synthesis of 384361-65-3 has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. Researchers have optimized reaction conditions, such as temperature, solvent choice, and catalyst use, to achieve higher yields and reduce byproduct formation. These improvements are critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the development of 384361-65-3 as a therapeutic agent. Pharmacokinetic studies have highlighted issues such as limited oral bioavailability and rapid metabolism, which may necessitate structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, underscores its potential as a therapeutic candidate. Future studies will be essential to fully elucidate its clinical applicability and translate these findings into tangible medical benefits.